6-isopropyl-N-(4-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine

• IUPAC Name: 4-methoxy-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C18H17N3OS2/c1-10(2)11-7-8-12-15(9-11)24-17(19-12)21-18-20-16-13(22-3)5-4-6-14(16)23-18/h4-10H,1-3H3,(H,19,20,21)
• InChI Key: UBXSCLDRCLHXAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

The compound “6-isopropyl-N-(4-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine” is a complex organic molecule that contains several functional groups, including a methoxy group, an isopropyl group, and two benzothiazole rings. Compounds with similar structures have been studied for their potential biological activities.

Synthesis Analysis

While the exact synthesis process for this specific compound isn’t available, benzothiazole derivatives are often synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Scientific Research Applications

Anticancer Applications

One study investigated the synthesis and evaluation of isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine for their cytotoxicity against cancer cell lines. These compounds showed promising anti-cancer activity, particularly against the Colo205 cell line, with IC50 values ranging from 5.04–13 μM. The compound induced G2/M cell cycle arrest and apoptosis through p53 activation and mitochondrial-dependent pathways, highlighting its potential as a small-molecule activator of p53 for cancer therapy (Kumbhare et al., 2014).

Antifungal Activity

Another study synthesized derivatives containing the 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine framework, exhibiting significant antifungal effects against Aspergillus terreus and Aspergillus niger. This suggests the compound's derivatives could be developed into potent antifungal agents, contributing to addressing fungal infections (Jafar et al., 2017).

Material Science Applications

In material science, the synthesis and characterization of benzothiazole derivatives, including those related to the compound of interest, have been explored for their potential applications in organic semiconductors. These materials are used in a wide range of electronic devices, demonstrating the versatility of benzothiazole derivatives in developing new materials with desired electronic properties (Chen et al., 2016).

Hydrolysis Studies

Hydrolysis studies of novel styrenic Schiff base derivatives of benzothiazole, including similar chemical structures, have provided insights into the reactivity and stability of these compounds in various conditions, which is crucial for their application in chemical synthesis and potential drug development (Benachenhou et al., 2012).